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Compound of Interest

Compound Name: 2-Methoxyethyl 2-sulfanylacetate

CAS No.: 19788-48-8

Cat. No.: B017005

Get Quote

Technical Guidance for Laboratory & Safety Operations

Executive Summary & Chemical Profile
2-Methoxyethyl 2-sulfanylacetate (CAS: 19788-48-8), also known as 2-methoxyethyl

thioglycolate, presents a dual-hazard profile that complicates standard disposal protocols.[1] It

combines the stench characteristics of thiols with the reproductive toxicity associated with

glycol ethers (specifically its metabolite, 2-methoxyethanol).

Effective disposal requires a strategy that neutralizes the odor before the waste enters the

central accumulation area, while simultaneously preventing exposure to the teratogenic

hydrolysis products.
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Parameter Data Operational Implication

CAS Number 19788-48-8
Use for waste tagging and

inventory reconciliation.

Synonyms

2-Methoxyethyl thioglycolate;

Mercaptoacetic acid 2-

methoxyethyl ester

Common in cross-referencing

SDS.

Molecular Formula
Contains Sulfur (requires

specific waste stream coding).

Key Hazards
Stench, Skin Sensitizer,

Reprotoxin, Aquatic Toxicity

Requires fume hood use and

double-gloving.

Flash Point > 90°C (Typical for esters)

Combustible; classify as D001

only if mixed with flammable

solvents.

Pre-Disposal Assessment & Safety Engineering
Before handling waste, you must establish a "Stench Control Zone" and selecting the correct

PPE to prevent skin absorption of the glycol ether moiety.

Personal Protective Equipment (PPE) Matrix
Respiratory: Work exclusively within a certified chemical fume hood. If work outside the hood

is unavoidable (e.g., spill cleanup), use a full-face respirator with organic vapor/acid gas

cartridges.

Dermal (Critical): This compound can hydrolyze to 2-methoxyethanol, which is readily

absorbed through the skin.

Primary Layer:[2][3][4][5] Silver Shield® (Laminate) or Butyl Rubber (best resistance).

Secondary Layer: Standard Nitrile (for dexterity, but offers poor long-term protection

against glycol ethers).

Protocol:Double-glove. Change outer nitrile gloves immediately upon splash contact.
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The "Thiol Oxidation" Principle
You cannot dispose of free thiols directly into general organic waste drums; the odor will

permeate the container seals and contaminate the waste facility. You must chemically oxidize

the thiol group (

) to a disulfide (

) or sulfonate (

) using a bleach solution.

Reaction Logic:

(Note: Sodium Hypochlorite (Bleach) is the preferred oxidant for disposal due to accessibility
and alkalinity).

Step-by-Step Disposal Protocols
Protocol A: Residual Waste & Glassware
Decontamination
Use this for empty bottles, pipettes, and glassware containing trace amounts.

Preparation: In the fume hood, prepare a 10-15% Sodium Hypochlorite (Bleach) solution.

Immersion: Fully submerge glassware/tips in the bleach bath.

Soak Time: Allow to soak for 12–24 hours. This ensures complete oxidation of the thiol and

hydrolysis of the ester.

Rinse: Remove glassware, rinse with copious water. The rinsate can generally be flushed

down the drain if local regulations permit (check pH); otherwise, collect rinsate as aqueous

waste.

Solids: Place decontaminated solid waste (gloves, paper towels) into a sealed bag before

placing in the solid waste bin.

Protocol B: Bulk Liquid Disposal (Stock Solutions)
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Use this for expiring stock or reaction mixtures.

Segregation: Do NOT mix directly with "General Organic Waste" or "Chlorinated Waste"

immediately.

Oxidative Neutralization (The "Kill Step"):

Place the waste liquid in a beaker inside the fume hood with a stir bar.

Slowly add dilute bleach (10%) or Hydrogen Peroxide (3%) while stirring.

CAUTION: This reaction is exothermic. Monitor temperature.

Test for odor elimination.[6] If the "rotten egg" smell persists, add more oxidant.

pH Adjustment: The resulting solution may be acidic (if sulfonic acids form) or basic (from

bleach). Neutralize to pH 5–9 using Sodium Bicarbonate or Dilute HCl.

Final Packaging:

Pour the neutralized mixture into a waste container labeled "Aqueous Waste with Sulfur

Compounds".

Do not fill the container >90% full (allow headspace for potential off-gassing).

Cap tightly.[1][3][5][7][8]

Waste Stream Classification & Labeling
Proper labeling is the primary defense against downstream accidents.
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Waste Stream Content Description Hazard Codes (USA/RCRA)

Stream 1: Bulk Liquid

"Aqueous waste containing 2-

methoxyethyl 2-

sulfanylacetate, neutralized

with bleach."

Toxic, Irritant. (Check if D001

applies based on solvent).

Stream 2: Solids

"Debris (gloves, towels)

contaminated with Thiol/Glycol

Ether."

Toxic (State "Stench" clearly

on label).

Critical Note on Glycol Ethers: Ensure the label explicitly states "Contains Glycol Ether

Derivatives – Reproductive Toxin." This alerts waste handlers to use higher-grade skin

protection.

Emergency Response: Spills
Scenario: A 100mL bottle drops and shatters in the lab.

Evacuate & Isolate: Clear the immediate area.[3][7] Alert colleagues. The smell will be

instant.

Ventilate: Ensure fume hoods are in "Emergency/Purge" mode if available. Do not open

windows (pushes odor into corridors).

PPE Up: Don Silver Shield gloves, goggles, and a respirator (if outside hood).

Contain: Surround the spill with absorbent pads or vermiculite.

Neutralize: Pour dilute bleach (or a specific thiol-neutralizing spill kit agent) directly onto the

absorbent material. Let it sit for 15 minutes.

Collect: Scoop the wet absorbent into a wide-mouth jar. Seal with Parafilm or electrical tape

around the lid.

Label: "Hazardous Waste: Thiol Spill Debris (Bleach Treated)."
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Operational Workflow Diagram
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Check Odor & pH
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Transfer to Waste Drum:
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Odor Gone
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Figure 1: Decision tree for the safe neutralization and disposal of thiol-based esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b017005?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

